Cas no 33508-19-9 (D-Glucosamine Sulfate)

• Product Name: D-Glucosamine Sulfate
• CAS No: 33508-19-9
• MF: C₆H₁₅NO₉S
• MW: 277.249601602554
• CID: 1036121
• PubChem ID: 115046
• Update Time: 2025-07-23

D-Glucosamine Sulfate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal sulfate
• (2R,3R,4S,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal,sulfuric acid
• EINECS 249-379-6
• Gevolox
• Glucosamine sulphate
• Glucosaminsulfat
• SCHEMBL22031
• 29031-19-4
• Dona
• FGNPLIQZJCYWLE-BTVCFUMJSA-N
• AKOS016009888
• 216447-61-9
• D-Glucosamine Sulfate Salt
• 2-Amino-2-deoxy-D-glucose sulfate (salt)
• DTXSID30944241
• EN300-7372813
• D-GLUCOSAMINE SULFATE
• D-Glucosamine Salt (Sulfate/Chloride)
• D-Glucose, 2-amino-2-deoxy-, sulfate (salt)
• 33508-19-9
• Sulfato de glucosamina
• Arthro
• HY-N0487
• Glucosamine sulfate
• MFCD00135940
• s3850
• W-107012
• AS-15566
• CS-0009005
• Sulfuric acid--2-amino-2-deoxyhexose (1/1)
• (2R,3R,4S,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal; sulfuric acid
• CCG-267216
• A875270
• D-Glucosamine Sulfate

• MDL： MFCD00135940
• Inchi： 1S/C6H13NO5.H2O4S/c7-3(1-8)5(11)6(12)4(10)2-9;1-5(2,3)4/h1,3-6,9-12H,2,7H2;(H2,1,2,3,4)/t3-,4+,5+,6+;/m0./s1
• InChI Key： FGNPLIQZJCYWLE-BTVCFUMJSA-N
• SMILES： S(=O)(=O)(O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O

Computed Properties

• Exact Mass: 277.04700
• Monoisotopic Mass: 277.04675223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 206.99000
• LogP: -2.28410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Glucosamine Sulfate

D-Glucosamine Sulfate (CAS No. 33508-19-9): A Comprehensive Overview

D-Glucosamine Sulfate (CAS No. 33508-19-9) is a widely studied and utilized compound in the field of pharmaceuticals and nutraceuticals. This compound, also known as glucosamine sulfate, is a naturally occurring amino sugar that plays a crucial role in the formation and repair of cartilage. It has gained significant attention for its potential therapeutic applications, particularly in the management of osteoarthritis.

The chemical structure of D-Glucosamine Sulfate consists of a glucosamine molecule bound to a sulfate group. This unique structure contributes to its biological activity and efficacy in various medical conditions. The compound is typically derived from natural sources such as shellfish, although synthetic forms are also available for commercial use.

Recent research has shed light on the mechanisms by which D-Glucosamine Sulfate exerts its beneficial effects. Studies have shown that it can stimulate the production of proteoglycans and collagen, key components of cartilage tissue. This stimulation helps to maintain the structural integrity and function of joints, thereby reducing pain and improving mobility in patients with osteoarthritis.

In addition to its role in cartilage repair, D-Glucosamine Sulfate has been found to possess anti-inflammatory properties. Clinical trials have demonstrated that it can reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). These findings suggest that D-Glucosamine Sulfate may offer a dual benefit by not only promoting cartilage health but also mitigating inflammation associated with joint disorders.

The safety profile of D-Glucosamine Sulfate is well-established, with minimal side effects reported in clinical studies. Common side effects include gastrointestinal discomfort, such as nausea and diarrhea, which are generally mild and transient. However, individuals with shellfish allergies should exercise caution when using products containing this compound.

Beyond its application in osteoarthritis, D-Glucosamine Sulfate has shown promise in other areas of research. For instance, preliminary studies have explored its potential in the treatment of intervertebral disc degeneration, a condition that affects the spinal discs and can lead to chronic back pain. The ability of D-Glucosamine Sulfate to promote disc cell metabolism and reduce inflammation may offer new therapeutic avenues for this debilitating condition.

In the realm of sports medicine, D-Glucosamine Sulfate has been investigated for its potential to enhance joint health and performance in athletes. Research suggests that regular supplementation with this compound may help to reduce joint pain and improve overall joint function, thereby supporting athletic performance and recovery.

The market for D-Glucosamine Sulfate-based products is expanding rapidly, driven by increasing awareness of its health benefits and growing consumer demand for natural supplements. These products are available in various forms, including capsules, tablets, powders, and topical creams. The versatility of delivery methods allows consumers to choose the most suitable option based on their preferences and needs.

To ensure the quality and efficacy of D-Glucosamine Sulfate products, it is essential to source them from reputable manufacturers who adhere to strict quality control standards. Consumers should look for products that have been independently tested for purity and potency to ensure they are receiving a high-quality supplement.

In conclusion, D-Glucosamine Sulfate (CAS No. 33508-19-9) is a valuable compound with a wide range of applications in healthcare and wellness. Its ability to support cartilage health, reduce inflammation, and enhance joint function makes it an important component in the management of osteoarthritis and other joint-related conditions. As research continues to uncover new benefits and applications, the importance of this compound in modern medicine is likely to grow even further.